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Compound of Interest

Compound Name: Sodium metaborate

Cat. No.: B1199293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium metaborate (CAS 7775-

19-1), focusing on its chemical properties, synthesis, analytical methods, and known biological

interactions. The information is presented to support research and development activities.

Chemical and Physical Properties
Sodium metaborate is an inorganic compound with the chemical formula NaBO₂. It is a white,

crystalline solid that is soluble in water.[1] The anhydrous form is hygroscopic. It is

commercially available in various hydrated forms, with the tetrahydrate and dihydrate being

common.

Table 1: Physicochemical Properties of Sodium Metaborate
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Property Value Reference(s)

CAS Number 7775-19-1 [1]

Molecular Formula NaBO₂ [2]

Molecular Weight 65.80 g/mol [2]

Appearance White crystalline solid [1]

Melting Point 966 °C (1771 °F; 1239 K) [2]

Boiling Point 1434 °C (2613 °F; 1707 K) [2]

Density 2.464 g/cm³ (anhydrous) [2]

Solubility in Water

16.4 g/100 mL (0 °C)28.2

g/100 mL (25 °C)125.2 g/100

mL (100 °C)

[2]

Synthesis of Sodium Metaborate
Sodium metaborate can be synthesized through several methods, primarily involving the

reaction of a boron source with a sodium source.

Synthesis from Borax and Sodium Hydroxide
A common laboratory and industrial method for preparing sodium metaborate involves the

reaction of borax (sodium tetraborate) with sodium hydroxide.[3]

Experimental Protocol:

Reactant Preparation: Prepare an aqueous solution of anhydrous borax (Na₂B₄O₇) and

sodium hydroxide (NaOH). A typical molar ratio is 1:2 (borax:NaOH).

Reaction: Heat the solution to 90°C with continuous stirring.

Reaction Time: Maintain the reaction temperature for 150 minutes to ensure complete

conversion to sodium metaborate tetrahydrate (NaB(OH)₄·2H₂O).[4][5]
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Crystallization: Allow the solution to cool to room temperature to induce crystallization of the

sodium metaborate hydrate.

Isolation and Drying: Filter the crystals from the solution and dry them at a temperature

below 50°C to prevent dehydration.

Anhydrous Form: To obtain the anhydrous form, the hydrated salt can be heated to 270°C in

a vacuum.[2]

Logical Relationship of Boron Compounds in Synthesis

Fig. 1: Relationship of Boron Compounds in Synthesis
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Caption: Relationship of key reactants in the synthesis of sodium metaborate.

Alternative Synthesis Methods
Fusion Method: This involves fusing sodium carbonate with boron oxide at high

temperatures.[2]

Ultrasonic Irradiation: The reaction of borax and sodium hydroxide can be accelerated using

ultrasonic irradiation, which can optimize reaction parameters like temperature and water

content.[6]

Analytical Methods for Sodium Metaborate
The purity and concentration of sodium metaborate can be determined using various

analytical techniques.
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Titrimetric Analysis
A common method for the quantitative analysis of borates is acid-base titration. This method is

based on the conversion of the borate to boric acid, which is then titrated with a standard base

in the presence of a polyhydric alcohol like mannitol.

Experimental Protocol for Titration:

Sample Preparation: Accurately weigh a sample of sodium metaborate and dissolve it in

deionized water.

Acidification: Add a slight excess of a standard acid (e.g., 0.5 N HCl) to convert the

metaborate to boric acid. The reaction is: NaBO₂ + HCl + H₂O → H₃BO₃ + NaCl.

Removal of Carbon Dioxide: Gently boil the solution to remove any dissolved carbon dioxide,

which can interfere with the endpoint.

Addition of Mannitol: Cool the solution and add mannitol. Mannitol forms a stable complex

with boric acid, increasing its acidity and allowing for a sharp titration endpoint.

Titration: Titrate the solution with a standardized sodium hydroxide (NaOH) solution to a

phenolphthalein endpoint. The color change from colorless to pink indicates the endpoint.

Calculation: The concentration of sodium metaborate in the original sample can be

calculated from the volume of NaOH used.

Experimental Workflow for Titrimetric Analysis
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Fig. 2: Workflow for Titrimetric Analysis
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Caption: Step-by-step workflow for the titrimetric analysis of sodium metaborate.
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Spectroscopic and Other Analytical Methods
Fourier Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the

characteristic B-O bond vibrations in the metaborate structure.

X-ray Diffraction (XRD): XRD is a powerful tool for characterizing the crystalline structure of

sodium metaborate and its hydrates.

Biological Activity and Signaling Pathways
The biological effects of boron compounds are an active area of research. While specific

studies on the direct interaction of sodium metaborate (CAS 7775-19-1) with signaling

pathways are limited, research on related boron compounds, such as sodium tetraborate and

boric acid, provides insights into the potential biological roles of the borate ion. It is crucial to

note that the biological effects of different borate species can vary.

Distinction from Other Boron Compounds
It is important to differentiate sodium metaborate from other commonly studied boron

compounds:

Sodium Tetraborate (Borax): Has the formula Na₂B₄O₇·10H₂O. Studies on sodium

tetraborate have suggested effects on intracellular signaling related to cardiac hypertrophy.

[1][7]

Boric Acid: Has the formula H₃BO₃. Research has explored its effects on various cellular

processes, including potential interactions with the SEMA3A/PLXNA1/NRP1 signaling

pathway in glioblastoma cells.[8]

Potential for Interaction with Signaling Pathways
While direct evidence for sodium metaborate is scarce, studies on other boron-containing

compounds suggest that the borate ion can influence cellular processes. For instance, sodium

pentaborate pentahydrate has been shown to modulate the Hippo signaling pathway in

colorectal cancer cell lines.[9]

Example of a Borate Derivative's Effect on the Hippo Signaling Pathway
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Fig. 3: Hippo Pathway Modulation by a Boron Derivative*
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Caption: *This diagram illustrates the effect of sodium pentaborate pentahydrate on the Hippo

pathway and is for informational purposes only.[9]

Applications in Research and Development
Sodium metaborate serves as a versatile compound in various research and industrial

applications:

Precursor for Sodium Borohydride: It is a key starting material in the synthesis of sodium

borohydride (NaBH₄), a widely used reducing agent.[2]
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Buffer Solutions: Due to its alkaline nature, it is used in the preparation of buffer solutions to

control pH.

Adhesive Formulations: It acts as a crosslinking agent in starch-based adhesives, modifying

viscosity and tack.[10][11]

Textile Industry: Used as a stabilizer for hydrogen peroxide in bleaching processes.[11]

Corrosion Inhibition: Incorporated into water treatment chemicals for its pH control and anti-

corrosive properties.[11]

Safety and Handling
Sodium metaborate is considered to have low acute toxicity. However, as with all chemicals, it

should be handled with appropriate personal protective equipment (PPE), including gloves and

safety glasses. Dust inhalation should be avoided. For detailed safety information, refer to the

Safety Data Sheet (SDS).

Table 2: Toxicological Data for Sodium Metaborate

Metric Value Species Route Reference(s)

LD₅₀ 2330 mg/kg Rat Oral [2]

This guide provides a foundational understanding of sodium metaborate for scientific and

research professionals. Further investigation into its specific biological activities and potential

therapeutic applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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